Cas no 63820-72-4 (Methyl 2,5-dimethylnicotinate)
Methyl 2,5-dimethylnicotinate is a nicotinic acid derivative characterized by its ester functional group and dimethyl substitution at the 2 and 5 positions of the pyridine ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural features enhance reactivity and selectivity in coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The ester group offers versatility for further functionalization, while the dimethyl substitution influences electronic and steric properties, aiding in regioselective transformations. The compound is typically handled under standard laboratory conditions, with stability suitable for diverse synthetic applications.
Methyl 2,5-dimethylnicotinate structure
Product Name:Methyl 2,5-dimethylnicotinate
CAS No:63820-72-4
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD26517101
CID:1092108
PubChem ID:12356205
Update Time:2025-05-27
Methyl 2,5-dimethylnicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,5-dimethylnicotinate
- methyl 2,5-dimethylpyridine-3-carboxylate
- SY390444
- MFCD26517101
- 63820-72-4
- SB54144
- G65374
- SCHEMBL12024798
- Methyl2,5-dimethylnicotinate
- AKOS022186783
-
- MDL： MFCD26517101
- Inchi： 1S/C9H11NO2/c1-6-4-8(9(11)12-3)7(2)10-5-6/h4-5H,1-3H3
- InChI Key： GUQFVDKBVSOKAE-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC(C)=CN=C1C)=O
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 85-89 ºC (1 Torr)
- Flash Point: 92.2±25.9 ºC,
- Solubility: Slightly soluble (8.8 g/l) (25 º C),
- PSA: 39.19
Methyl 2,5-dimethylnicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029206257-1g |
Methyl 2,5-dimethylnicotinate |
63820-72-4 | 95% | 1g |
$400.00 | 2023-09-01 | |
| Chemenu | CM123419-1g |
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| eNovation Chemicals LLC | Y0994111-5g |
Methyl 2,5-dimethylnicotinate |
63820-72-4 | 95% | 5g |
$1140 | 2024-08-02 | |
| abcr | AB601203-250mg |
Methyl 2,5-dimethylnicotinate; . |
63820-72-4 | 250mg |
€228.00 | 2025-04-17 | ||
| abcr | AB601203-1g |
Methyl 2,5-dimethylnicotinate; . |
63820-72-4 | 1g |
€506.70 | 2025-04-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1806043-1g |
Methyl 2,5-dimethylnicotinate |
63820-72-4 | 95% | 1g |
￥3568.00 | 2024-05-05 | |
| Ambeed | A650049-100mg |
Methyl 2,5-dimethylnicotinate |
63820-72-4 | 95% | 100mg |
$71.0 | 2025-04-18 | |
| Ambeed | A650049-250mg |
Methyl 2,5-dimethylnicotinate |
63820-72-4 | 95% | 250mg |
$121.0 | 2025-04-18 | |
| Ambeed | A650049-1g |
Methyl 2,5-dimethylnicotinate |
63820-72-4 | 95% | 1g |
$327.0 | 2025-04-18 |
Methyl 2,5-dimethylnicotinate Suppliers
Amadis Chemical Company Limited
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(CAS:63820-72-4)Methyl 2,5-dimethylnicotinate
Order Number:A898797
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:02
Price ($):267.0
Email:sales@amadischem.com
Methyl 2,5-dimethylnicotinate Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:63820-72-4)Methyl 2,5-dimethylnicotinate
Purity:99%
Quantity:1g
Price ($):267.0